Cas no 898445-55-1 (N-(5-methyl-1,2-oxazol-3-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide
• CAS No: 898445-55-1
• MF: C₁₁H₁₂N₄O₃S
• MW: 280.302980422974
• CID: 5983166
• PubChem ID: 78457486
• Update Time: 2025-07-16

N-(5-methyl-1,2-oxazol-3-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-3-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide
• Acetamide, 2-[(2,3-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(5-methyl-3-isoxazolyl)-
• N-(5-methyl-1,2-oxazol-3-yl)-2-[(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanyl]acetamide
• 898445-55-1

• Inchi： 1S/C11H12N4O3S/c1-6-3-10(14-11(17)12-6)19-5-9(16)13-8-4-7(2)18-15-8/h3-4H,5H2,1-2H3,(H,12,14,17)(H,13,15,16)
• InChI Key： BPIPTHKQLNYIDX-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)(=O)CSC1=CC(C)=NC(=O)N1

Computed Properties

• Exact Mass: 284.09431156g/mol
• Monoisotopic Mass: 284.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 7.99±0.10(Predicted)

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide

Professional Introduction to N-(5-methyl-1,2-oxazol-3-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide (CAS No. 898445-55-1)

N-(5-methyl-1,2-oxazol-3-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide (CAS No. 898445-55-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular architecture, represents a convergence of heterocyclic chemistry and medicinal innovation. The presence of both oxazole and pyrimidine moieties in its structure endows it with unique chemical properties and potential biological activities that are being actively explored in contemporary research.

The oxazole ring, a five-membered heterocycle containing one oxygen and one nitrogen atom, is renowned for its stability and versatility in medicinal chemistry. Its incorporation into the molecular framework of N-(5-methyl-1,2-oxazol-3-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide contributes to the compound's ability to interact with biological targets in a specific manner. The methyl substituent at the 5-position of the oxazole ring further modulates its electronic and steric properties, enhancing its potential as a pharmacophore.

The second key component of this compound is the pyrimidine moiety, which is a six-membered heterocycle containing two nitrogen atoms. Pyrimidines are fundamental building blocks in nucleic acids and have been extensively utilized in the development of drugs targeting various diseases, including cancer and viral infections. In N-(5-methyl-1,2-oxazol-3-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide, the pyrimidine ring is fused to a sulfanylacetamide group, which introduces additional functionality that can participate in hydrogen bonding and other non-covalent interactions with biological macromolecules.

The sulfanylacetamide group is particularly noteworthy for its potential role in modulating enzyme activity and receptor binding. This functional moiety has been shown to enhance the solubility and bioavailability of pharmaceutical compounds, making it an attractive feature for drug design. The combination of these structural elements—oxazole, pyrimidine, and sulfanylacetamide—makes N-(5-methyl-1,2-oxazol-3-yiI)-2-(6-methyl-oxyo-l , 2 -dihydro-pyr-imidin -4 -yiI)sulfany-laet-amide (CAS No. 898445 -55 -I)a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The structural features of N-(5-methyl-l , 2 -oxazoI -3 -yiI strong >)- 2 -(6 -methyl - 2 -oxy o - l , 2 -dihydro-pyr-imidin -4-yiI )sulfany-laet-amide (CAS No. 898445 -55 -I) align well with current trends in drug discovery, particularly in the area of kinase inhibitors and other enzyme-targeting agents. The oxazole-pyrimidine sulfanylacetamide scaffold offers a unique combination of chemical diversity and biological activity that has not been fully explored.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the oxazole ring necessitates careful selection of starting materials and catalysts to achieve optimal results. Similarly, the formation of the pyrimidine-sulfanylacetamide linkage requires expertise in heterocyclic chemistry and an understanding of the reactivity of functional groups involved.

The biological activity of N-(5-methyl-l , 2 -oxazoI -3-yiI strong >)- 2 -(6-methyll , 2-oxyo-l , 2-dihydro-pyr-imidin _4 _yiI )sulfany-laet-amide (CAS No. 898445 _55 _I) stron g > has been preliminarily investigated in several laboratory studies. Initial assays have shown promising results in inhibiting certain kinases and other enzymes implicated in various diseases. These findings suggest that this compound may have therapeutic potential as an anti-cancer agent or as a treatment for inflammatory conditions.

The use of computational methods has also played a crucial role in understanding the interactions between N-(5 _methyl _ l , 2 _ oxazo l _3 _ yi I strong >)- 2 -(6 _ methyl _ 20x0 _ l , 22 dihydro-pyr-imidin _44 yi I )sulfany-laet-amide (CAS No. 898445_55_ I) stron g >and biological targets. Molecular docking studies have provided valuable insights into how this compound binds to its intended receptors or enzymes, helping researchers refine its structure for improved efficacy.

In conclusion, N-(5-methyl-l , 22 oxazo l_3_yi I strong >)-22(6_methyll_20x0_l ,22 dihydro-pyr-imidin_44_yi I)_sulfany-laet-amide (CAS No._898445_55_ I) stron g > represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The integration of oxazole strong >and pyrimidine strong >moieties into a sulfanylacetamide framework offers new opportunities for drug discovery and development. As research continues to uncover the therapeutic potential of this compound, it is likely to play an important role in addressing unmet medical needs.